(R)-ethyl 1-(1-cyclohexyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-3-carboxylate

• IUPAC Name: ethyl 1-(3-cyclohexyl-2,4-dioxo-1H-pyrimidin-6-yl)piperidine-3-carboxylate
• InChI: InChI=1S/C18H27N3O4/c1-2-25-17(23)13-7-6-10-20(12-13)15-11-16(22)21(18(24)19-15)14-8-4-3-5-9-14/h11,13-14H,2-10,12H2,1H3,(H,19,24)
• InChI Key: ASNTZFZKDCGZEB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C2=CC(=O)N(C(=O)N2)C3CCCCC3
• Molecular Formula: C18H27N3O4
• Molecular Weight: 349.4 g/mol

Description

(R)-ethyl 1-(1-cyclohexyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-3-carboxylate is a useful research compound. Its molecular formula is C18H27N3O4 and its molecular weight is 349.431. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

This compound serves as a key intermediate in the synthesis of diverse organic molecules, including heterocyclic compounds and polyamides, demonstrating its utility in expanding the chemical space for drug discovery and material science. For instance, Paronikyan et al. (2016) detailed the synthesis of pyrano and thieno pyrimidines via cyclization reactions involving similar structural motifs, highlighting the compound's role in accessing novel chemical entities with potential biological activities (Paronikyan et al., 2016).

Biological Applications

Although the specific compound was not directly linked to biological studies in the retrieved literature, related structural analogs have been investigated for various biological activities, including antibacterial agents and analgesic properties. Miyamoto et al. (1987) synthesized naphthyridine derivatives with structural similarities, focusing on their potential as antibacterial agents, which implies the relevance of this chemical scaffold in medicinal chemistry (Miyamoto et al., 1987).

Material Science

Compounds with the specified structural framework are explored for their potential in creating new materials. For example, Hattori and Kinoshita (1979) discussed synthesizing polyamides containing uracil and adenine by leveraging similar compounds, indicating the role of such molecules in developing novel polymers with specific functions (Hattori & Kinoshita, 1979).